Cas no 1303968-17-3 (1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride)

• Product Name: 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride
• CAS No: 1303968-17-3
• MF: C₁₃H₂₂Cl₂N₂O₂
• MW: 309.231981754303
• MDL: MFCD18914371
• CID: 2604459
• PubChem ID: 53407153
• Update Time: 2025-06-09

1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Methoxy-ethoxy)-phenyl]-piperazine dihydrochloride
• 1-[2-(2-methoxyethoxy)phenyl]piperazine dihydrochloride
• 1-(2-(2-methoxyethoxy)phenyl)piperazine dihydrochloride
• NE35491
• Z1428158833
• 1-2-(2-Methoxy-ethoxy)-phenyl-piperazine dihydrochloride
• 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride

• MDL： MFCD18914371
• Inchi： 1S/C13H20N2O2.2ClH/c1-16-10-11-17-13-5-3-2-4-12(13)15-8-6-14-7-9-15;;/h2-5,14H,6-11H2,1H3;2*1H
• InChI Key： IVPDNKLLTYCCFO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CCOC)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 33.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride

Comprehensive Overview of 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride (CAS No. 1303968-17-3)

1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride (CAS No. 1303968-17-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperazine core and methoxyethoxy side chain, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating specific biological pathways.

The compound’s unique structure, featuring a phenylpiperazine derivative, allows it to interact with various receptor systems. This interaction is crucial for its potential use in designing novel therapeutic agents. Recent studies have explored its role in targeting neurotransmitter receptors, which aligns with the growing interest in central nervous system (CNS) drug discovery. With the rise of mental health awareness, compounds like 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride are increasingly relevant for addressing conditions such as anxiety and depression.

From a synthetic chemistry perspective, the methoxyethoxy group in this compound enhances its solubility and bioavailability, making it a valuable intermediate in medicinal chemistry. The dihydrochloride salt form further improves its stability, which is essential for storage and handling in laboratory settings. These properties are frequently discussed in forums and research papers, as scientists seek optimized drug candidates with improved pharmacokinetics.

In the context of AI-driven drug discovery, 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride has been highlighted in computational studies. Machine learning models are being employed to predict its binding affinities and potential side effects, a topic that resonates with the increasing integration of artificial intelligence in pharmaceutical research. This aligns with the broader trend of leveraging technology to accelerate drug development timelines.

Another area of interest is the compound’s potential role in precision medicine. As personalized treatment strategies gain traction, researchers are investigating how derivatives of piperazine can be tailored to individual genetic profiles. This has led to a surge in searches for structure-activity relationship (SAR) studies involving this compound, particularly among academic and industrial researchers.

Environmental and safety considerations are also critical when discussing 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. This aspect is often queried by professionals seeking material safety data sheets (MSDS) and handling guidelines, reflecting the broader demand for lab safety compliance in chemical research.

In summary, 1-[2-(2-methoxyethoxy)phenyl]piperazine;dihydrochloride (CAS No. 1303968-17-3) represents a versatile compound with significant potential in drug discovery and biochemical applications. Its structural features, combined with emerging technologies like AI and precision medicine, position it as a key subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutic solutions.